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Compound of Interest

Compound Name: Dibutyl oxalate

Cat. No.: B166012 Get Quote

An In-depth Technical Guide to the Physical Properties of Dibutyl Oxalate

This technical guide provides a comprehensive overview of the key physical properties of

dibutyl oxalate, specifically its boiling and melting points. It is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. This document includes a summary of quantitative data, detailed experimental

protocols for property determination, and a logical workflow diagram.

Physical Properties of Dibutyl Oxalate
Dibutyl oxalate, also known as ethanedioic acid, dibutyl ester, is a clear, colorless liquid with a

butyl-like odor.[1] It is utilized as a solvent and in organic synthesis. The precise determination

of its physical properties, such as boiling and melting points, is crucial for its application and for

ensuring purity.

Quantitative Data Summary
The boiling and melting points of dibutyl oxalate have been determined and reported in

various chemical literature. A summary of these values is presented below for easy reference

and comparison.
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Physical Property Value Conditions

Boiling Point 241.0 °C @ 760 mm Hg

239 - 240 °C @ 760 mm Hg[2][3][4][5]

245.5 °C Not specified[3]

Melting Point -29 °C -[1][2][4][5][6]

-30.5 °C -[7]

-29.6 °C -[3]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling and melting

points of a substance like dibutyl oxalate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For high-purity compounds, this is a distinct temperature. The most common

laboratory method for this determination is distillation.[8][9][10]

Methodology: Simple Distillation

Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-

bottom distilling flask, a condenser, a receiving flask, a thermometer with an adapter, and a

heat source (e.g., a heating mantle).

Sample Preparation: Place a measured volume (at least 5 mL) of dibutyl oxalate into the

distilling flask. Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.[5]

Thermometer Placement: Position the thermometer so that the top of the mercury bulb is

level with the bottom of the side arm of the distilling flask. This ensures that the temperature

of the vapor in equilibrium with the liquid is measured.

Heating: Begin heating the flask gently. The liquid will start to boil, and its vapor will rise.
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Data Recording: Observe the temperature on the thermometer. As the vapor reaches the

thermometer bulb, the temperature reading will rise and then stabilize. The constant

temperature observed during the distillation of the bulk of the liquid is recorded as the boiling

point.[11]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent. If the pressure is not 760 mm Hg, a correction may be necessary.

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs over a very narrow range. The capillary method is the standard

technique for melting point determination.[1][3]

Methodology: Capillary Method

Sample Preparation: Ensure the dibutyl oxalate sample is solidified (by cooling) and then

crushed into a fine powder. The sample must be completely dry.[4]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.

Tap the closed end of the tube on a hard surface to pack the solid into the bottom. The

sample height should be approximately 2-3 mm.[4][7]

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus. These

devices typically have a heated block or oil bath and a means of observing the sample, often

with magnification.[2][4]

Heating: Heat the apparatus at a steady rate. A rapid heating rate can be used initially to

approach the expected melting point, but the rate should be slowed to 1-2 °C per minute

when the temperature is about 15-20 °C below the expected melting point.[4][7]

Data Recording: The melting range is recorded from the temperature at which the first

droplet of liquid is observed to the temperature at which the entire sample has completely

melted into a clear liquid.[2][12] For a pure substance, this range should be narrow.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical steps involved in the experimental determination of

the physical properties of a chemical compound like dibutyl oxalate.
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Caption: Workflow for Determining Physical Properties of Dibutyl Oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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